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An In-depth Technical Guide to the Spectroscopic Characterization of 4-Chloro-7-fluoro-2-
phenylquinazoline

Abstract
This technical guide provides a comprehensive framework for the spectroscopic

characterization of 4-Chloro-7-fluoro-2-phenylquinazoline, a heterocyclic compound of

significant interest in medicinal chemistry and materials science. As a substituted quinazoline,

its structural elucidation is paramount for quality control, reaction monitoring, and

understanding its physicochemical properties. This document offers field-proven insights and

detailed protocols for the multi-faceted analysis of this molecule using Nuclear Magnetic

Resonance (¹H, ¹³C, ¹⁹F NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, Mass

Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy. The causality behind

experimental choices and the logic of spectral interpretation are emphasized to provide a self-

validating system for researchers, scientists, and drug development professionals.

Introduction and Molecular Overview

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1502161#bc-rfq
https://www.benchchem.com/product/b1502161/docs?utm_src=pdf-body#spectroscopic-characterization-of-4-chloro-7-fluoro-2-phenylquinazoline
https://www.benchchem.com/product/b1502161/docs?utm_src=pdf-body#spectroscopic-characterization-of-4-chloro-7-fluoro-2-phenylquinazoline
https://www.benchchem.com/product/b1502161/docs?utm_src=pdf-body#spectroscopic-characterization-of-4-chloro-7-fluoro-2-phenylquinazoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The quinazoline scaffold is a "privileged" structure in medicinal chemistry, forming the core of

numerous bioactive compounds.[1][2] The specific derivative, 4-Chloro-7-fluoro-2-
phenylquinazoline, combines several key features: a reactive chloro group at the 4-position

suitable for further functionalization, a fluorine atom at the 7-position which can modulate

electronic properties and metabolic stability, and a phenyl group at the 2-position influencing

conformation and biological interactions.[2] Accurate and unambiguous characterization is the

bedrock of any subsequent research and development involving this molecule. This guide

details the expected spectroscopic signatures that define its unique chemical identity.

Molecular Structure
The structural framework and atom numbering convention used throughout this guide are

presented below. This systematic numbering is crucial for assigning signals in NMR spectra

and understanding fragmentation patterns in mass spectrometry.

Caption: Structure of 4-Chloro-7-fluoro-2-phenylquinazoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

organic molecules. For 4-Chloro-7-fluoro-2-phenylquinazoline, a combination of ¹H, ¹³C, and

¹⁹F NMR experiments provides a complete picture of its structure.

Proton (¹H) NMR Spectroscopy
The ¹H NMR spectrum will reveal the electronic environment and connectivity of all protons in

the molecule. The aromatic region (typically 7.0-9.0 ppm) will be of primary interest.

Interpretation & Expected Signals:

Phenyl Protons (H2'/H6' and H3'/H4'/H5'): The protons on the 2-phenyl substituent are

expected to appear as two multiplets. The ortho protons (H2', H6') will be deshielded due to

their proximity to the electron-withdrawing quinazoline ring and will likely resonate downfield,

around 8.5 ppm. The meta (H3', H5') and para (H4') protons will appear as a more complex

multiplet at a slightly higher field, around 7.5-7.6 ppm.

Quinazoline Protons (H5, H6, H8):
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H5: This proton is ortho to the C4-Cl group. It is expected to resonate as a doublet of

doublets (dd) due to coupling with H6 (³JHH) and a smaller long-range coupling with the

fluorine at C7 (⁴JHF). Expect this signal around 8.2 ppm.

H6: This proton is coupled to H5 (³JHH) and the fluorine at C7 (³JHF). It will appear as a

triplet of doublets (td) or a complex multiplet around 7.6 ppm.

H8: This proton is coupled to the fluorine at C7 (³JHF) and will appear as a doublet of

doublets (dd) due to additional small coupling from H6. It is situated next to a nitrogen

atom and is expected to be downfield, around 8.1 ppm.

Predicted ¹H NMR Data

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constants (J, Hz)

H2', H6' ~8.55 m (multiplet) -

H3', H4', H5' ~7.55 m (multiplet) -

H5 ~8.25 dd
³JHH ≈ 9.0, ⁴JHF ≈

2.5

H8 ~8.15 dd
³JHF ≈ 9.5, ⁴JHH ≈

2.0

| H6 | ~7.60 | td | ³JHH ≈ 9.0, ³JHF ≈ 9.0, ⁴JHH ≈ 2.0 |

Protocol: ¹H NMR Spectroscopy

Sample Preparation: Accurately weigh 5-10 mg of 4-Chloro-7-fluoro-2-phenylquinazoline
and dissolve it in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5

mm NMR tube. Ensure the sample is fully dissolved.

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

Data Acquisition:

Tune and shim the probe for the specific sample.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.benchchem.com/product/b1502161/docs?utm_src=pdf-body#spectroscopic-characterization-of-4-chloro-7-fluoro-2-phenylquinazoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acquire a standard one-dimensional proton spectrum.

Set a spectral width of approximately 16 ppm, centered around 6 ppm.

Use a 30-degree pulse angle with a relaxation delay of 1-2 seconds.

Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise

ratio.

Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID).

Phase correct the spectrum and calibrate the chemical shift scale using the residual solvent

peak (e.g., CDCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS) at 0.00

ppm. Integrate the signals to determine the relative number of protons.

Carbon-¹³ (¹³C) NMR Spectroscopy
The ¹³C NMR spectrum provides information on all unique carbon atoms in the molecule. The

presence of fluorine will introduce characteristic C-F couplings, which are invaluable for

assignments.

Interpretation & Expected Signals:

Quaternary Carbons: The spectrum will show several quaternary carbon signals, including

C2, C4, C4a, C7, C8a, and C1'. C4, bonded to chlorine, will be significantly deshielded. C7,

bonded to fluorine, will appear as a doublet with a large one-bond C-F coupling constant

(¹JCF ~250 Hz).

Aromatic CH Carbons: The remaining aromatic carbons will appear in the typical 110-140

ppm range. Carbons adjacent to the fluorine (C6 and C8) will show smaller two-bond C-F

couplings (²JCF), and those further away will show progressively smaller couplings.

Predicted ¹³C NMR Data
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Carbon
Assignment

Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity (due to
C-F coupling)

Predicted Coupling
Constant (J, Hz)

C2 ~160 s -

C4 ~163 d (small) ⁴JCF ≈ 3-4

C4a ~122 d ³JCF ≈ 8-10

C5 ~129 s -

C6 ~115 d ²JCF ≈ 20-25

C7 ~165 d ¹JCF ≈ 255

C8 ~110 d ²JCF ≈ 20-25

C8a ~152 s -

C1' ~137 s -

C2', C6' ~128 s -

C3', C5' ~129 s -

| C4' | ~131 | s | - |

Protocol: ¹³C NMR Spectroscopy

Sample Preparation: Use the same sample prepared for ¹H NMR. A slightly higher

concentration (15-25 mg) may be beneficial.

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer equipped with a

broadband probe.

Data Acquisition:

Acquire a standard proton-decoupled ¹³C spectrum.

Set a spectral width of approximately 220-250 ppm.
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Use a 45-degree pulse angle and a relaxation delay of 2 seconds.

Acquire a large number of scans (e.g., 1024 or more) due to the low natural abundance of

¹³C.

Data Processing: Process the data similarly to the ¹H spectrum. Reference the spectrum to

the solvent signal (e.g., CDCl₃ at 77.16 ppm).

Fluorine-¹⁹ (¹⁹F) NMR Spectroscopy
¹⁹F NMR is highly specific and sensitive for fluorine-containing compounds. It provides direct

evidence for the fluorine atom and its coupling to nearby protons.

Interpretation & Expected Signal:

A single signal is expected for the fluorine atom at the C7 position.

This signal will be split into a triplet of doublets (or a complex multiplet) due to coupling with

H6 (³JHF) and H8 (³JHF), which are expected to have similar coupling constants.

Predicted ¹⁹F NMR Data

Fluorine
Assignment

Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constants (J, Hz)

| C7-F | ~ -110 to -115 | td | ³JHF(H6) ≈ 9.0, ³JHF(H8) ≈ 9.5 |

Protocol: ¹⁹F NMR Spectroscopy

Sample Preparation: Use the same sample prepared for ¹H NMR.

Instrumentation: Use an NMR spectrometer with a probe capable of observing the ¹⁹F

nucleus.

Data Acquisition:

Acquire a standard one-dimensional ¹⁹F spectrum, typically with proton decoupling turned

off to observe the couplings.
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Set an appropriate spectral width, centered around -120 ppm.

Reference the spectrum to an external standard like CFCl₃ at 0.0 ppm.

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy identifies the functional groups and bond vibrations within the molecule.

4-Chloro-7-fluoro-
2-phenylquinazoline

Aromatic C-H Stretch
(3100-3000 cm⁻¹)

Vibrates at

C=N & C=C Ring Stretch
(1620-1500 cm⁻¹)Vibrates at

C-F Stretch
(1250-1000 cm⁻¹)

Vibrates at

C-Cl Stretch
(800-600 cm⁻¹)

Vibrates at

Click to download full resolution via product page

Caption: Key FT-IR vibrational modes.

Interpretation & Expected Bands:

The FT-IR spectrum is expected to show several characteristic absorption bands that confirm

the key structural motifs.[3][4][5]

Predicted FT-IR Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/product/b1502161/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-4-chloro-7-fluoro-2-phenylquinazoline
https://www.mdpi.com/1420-3049/27/8/2599
https://www.youtube.com/watch?v=pkYChfNDMz8
https://www.researchgate.net/figure/FT-IR-spectrum-of-4-amino-2-chloro-6-7-dimethoxyquinazoline_fig3_386815854
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (cm⁻¹) Vibration Type Intensity

3100-3000 Aromatic C-H Stretch Medium to Weak

1615, 1580, 1540 C=N and C=C Ring Stretching Strong to Medium

~1250 C-F Stretch Strong

~760 C-Cl Stretch Strong

| 900-675 | Aromatic C-H Out-of-Plane Bending | Strong |

Protocol: FT-IR Spectroscopy (ATR Method)

Sample Preparation: Place a small amount (1-2 mg) of the solid sample directly onto the

crystal of an Attenuated Total Reflectance (ATR) accessory.

Instrumentation: Use a standard FT-IR spectrometer equipped with an ATR accessory.

Background Scan: Perform a background scan with a clean, empty ATR crystal to account

for atmospheric CO₂ and H₂O.

Sample Scan: Apply pressure to the sample using the ATR anvil to ensure good contact with

the crystal. Collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution

of 4 cm⁻¹.

Data Processing: The resulting spectrum is automatically ratioed against the background

scan and displayed in terms of transmittance or absorbance.

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and fragmentation pattern of the molecule,

confirming its elemental composition and structural features.

Interpretation & Expected Fragments:

Molecular Ion (M⁺): The primary piece of information is the molecular ion peak. For

C₁₄H₈ClFN₂, the monoisotopic mass is approximately 258.04 g/mol .
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Isotopic Pattern: Due to the presence of chlorine, the molecular ion will appear as a pair of

peaks: [M]⁺ at m/z 258 and [M+2]⁺ at m/z 260, with a characteristic intensity ratio of

approximately 3:1.[6] This is a definitive signature for a monochlorinated compound.

Fragmentation: Electron Ionization (EI) would likely induce fragmentation. Key expected

fragments include:

[M-Cl]⁺: Loss of the chlorine radical (m/z ~223).

[M-HCN]⁺: A characteristic loss from nitrogen heterocycles.

[C₆H₅]⁺: The phenyl cation (m/z 77).

[C₁₄H₈ClFN₂]⁺˙
m/z = 258/260

[M-Cl]⁺
m/z = 223- Cl˙

[C₆H₅]⁺
m/z = 77

Fragmentation

Click to download full resolution via product page

Caption: Simplified MS fragmentation pathway.

Predicted Mass Spectrometry Data (EI)

m/z Proposed Fragment Notes

258/260 [M]⁺
Molecular Ion, showing 3:1
isotopic pattern

223 [M-Cl]⁺ Loss of Chlorine

196 [M-Cl-HCN]⁺ Subsequent loss of HCN

| 77 | [C₆H₅]⁺ | Phenyl cation |

Protocol: Mass Spectrometry (EI-MS)
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Sample Introduction: Introduce a small amount of the sample dissolved in a volatile solvent

(e.g., methanol or dichloromethane) via a direct insertion probe or, if sufficiently volatile,

through a Gas Chromatography (GC) inlet.

Ionization: Use a standard electron ionization source, typically operating at 70 eV.

Mass Analysis: Scan a suitable mass range (e.g., m/z 50-400) using a quadrupole or time-of-

flight (TOF) mass analyzer.

Data Analysis: Identify the molecular ion peak and its isotopic pattern. Analyze the major

fragment ions to corroborate the proposed structure. High-resolution mass spectrometry

(HRMS) can be used to confirm the elemental formula to within a few parts per million.

UV-Visible Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within the conjugated

π-system of the molecule.

Interpretation & Expected Spectra:

The extended π-system of the 2-phenylquinazoline core is expected to produce strong UV

absorptions. Based on similar quinazoline derivatives, two main absorption bands are

anticipated.[7][8]

π → π transitions:* These high-energy transitions, typically involving the entire aromatic

system, are expected to appear at shorter wavelengths.

n → π transitions:* These lower-energy transitions involve the non-bonding electrons on the

nitrogen atoms and are expected at longer wavelengths.

Predicted UV-Vis Data

Predicted λmax (nm) Transition Type Solvent

~250-260 π → π* Acetonitrile or Ethanol

| ~310-325 | n → π* | Acetonitrile or Ethanol |
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Protocol: UV-Visible Spectroscopy

Sample Preparation: Prepare a dilute solution of the compound (micromolar concentration)

in a UV-transparent solvent, such as acetonitrile or ethanol. Prepare a blank cuvette

containing only the solvent.

Instrumentation: Use a dual-beam UV-Visible spectrophotometer.

Data Acquisition: Place the blank cuvette in the reference beam and the sample cuvette in

the sample beam. Scan a wavelength range from approximately 200 nm to 600 nm.

Data Analysis: Identify the wavelengths of maximum absorbance (λmax). The molar

absorptivity (ε) can be calculated using the Beer-Lambert law if the concentration is known

accurately.

Conclusion
The spectroscopic characterization of 4-Chloro-7-fluoro-2-phenylquinazoline is a systematic

process that relies on the combined application of multiple analytical techniques. ¹H, ¹³C, and

¹⁹F NMR define the precise atomic connectivity and substitution pattern. FT-IR confirms the

presence of key functional groups and bond types. Mass spectrometry validates the molecular

weight and elemental composition while providing structural clues through fragmentation.

Finally, UV-Visible spectroscopy characterizes the electronic properties of the conjugated

system. By following the protocols and interpretative logic outlined in this guide, researchers

can confidently verify the structure and purity of this important chemical entity, ensuring the

integrity of their subsequent scientific investigations.

References
ResearchGate. UV-Visible spectra of selected quinazoline derivatives in acetonitrile...[Link]

PMC. Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and

Spectroscopic Studies. (2021-04-19) [Link]

Supporting Information. 3 - Supporting Information.[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.benchchem.com/product/b1502161/docs?utm_src=pdf-body#spectroscopic-characterization-of-4-chloro-7-fluoro-2-phenylquinazoline
https://www.researchgate.net/figure/UV-Visible-spectra-of-selected-quinazoline-derivatives-in-acetonitrile_fig4_230792383
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8069502/
https://www.e-supplementary-materials.com/molbank/M1108/M1108-supplementary-information.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubMed Central. Synthesis and Photophysical Properties of Polycarbo-Substituted

Quinazolines Derived from the 2-Aryl-4-chloro-6-iodoquinazolines.[Link]

AIP Conference Proceedings. Stability Characterization of Quinazoline Derivative BG1188

by Optical Methods. (2011-08-24) [Link]

Oriental Journal of Chemistry. Expeditious Synthesis and Spectroscopic Characterization of

2-Methyl-3-Substituted-Quinazolin-4(3H)-one Derivatives.[Link]

RSC Publishing. Supporting information Discovery of N-(4-{[5-Fluoro-7-(2-

methoxyethoxy)quinazolin-4-yl]amino}phenyl)-2-[4- (propan-2-yl)-1H-1,2,.[Link]

ResearchGate. (A) UV-vis absorption spectra of quinazoline-chalcone 14g and (B)...[Link]

MDPI. Synthesis of New Phenolic Derivatives of Quinazolin-4(3H)-One as Potential

Antioxidant Agents—In Vitro Evaluation and Quantum Studies.[Link]

ResearchGate. Expeditious Synthesis and Spectroscopic Characterization of 2-Methyl-3-

Substituted-Quinazolin-4(3H)-one Derivatives. (2017-05-03) [Link]

Royal Society of Chemistry. Lewis acid-catalyzed 2-arylquinazoline formation from N'-

arylbenzimidamides and paraformaldehyde.[Link]

Journal of Visualized Experiments. Facile Preparation of 4-Substituted Quinazoline

Derivatives. (2016-02-15) [Link]

MDPI. Synthesis and Evaluation of Antioxidant Properties of 2-Substituted Quinazolin-4(3H)-

ones.[Link]

PubChem. 4-Chloro-2-phenylquinazoline.[Link]

PMC. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as

potential anticancer agents.[Link]

YouTube. How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR

Spectroscopy. (2023-10-20) [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6473858/
https://pubs.aip.org/aip/acp/article-abstract/1380/1/325/619047/Stability-Characterization-of-Quinazoline
http://www.orientjchem.org/vol33no2/expeditious-synthesis-and-spectroscopic-characterization-of-2-methyl-3-substituted-quinazolin-43h-one-derivatives/
https://www.rsc.org/suppdata/md/c4/c4md00057h/c4md00057h.pdf
https://www.researchgate.net/figure/A-UV-vis-absorption-spectra-of-quinazoline-chalcone-14g-and-B-pyrimidodiazepine-16c_fig3_355792942
https://www.mdpi.com/1420-3049/25/24/5948
https://www.researchgate.net/publication/316686367_Expeditious_Synthesis_and_Spectroscopic_Characterization_of_2-Methyl-3-Substituted-Quinazolin-43H-one_Derivatives
https://www.rsc.org/suppdata/c6/ra/c6ra02070h/c6ra02070h1.pdf
https://www.jove.com/t/53708/facile-preparation-of-4-substituted-quinazoline-derivatives
https://www.mdpi.com/1420-3049/26/11/3201
https://pubchem.ncbi.nlm.nih.gov/compound/80977
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8581692/
https://www.youtube.com/watch?v=ySastV4jCq4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1502161?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


ResearchGate. FT‐IR spectrum of 4‐amino‐2‐chloro‐6,7‐dimethoxyquinazoline.[Link]chloro-

6-7-dimethoxyquinazoline_fig3_375685412)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Expeditious Synthesis and Spectroscopic Characterization of 2-Methyl-3-Substituted-
Quinazolin-4(3H)-one Derivatives – Oriental Journal of Chemistry [orientjchem.org]

2. Efficient N-arylation of 4-chloroquinazolines en route to novel 4-anilinoquinazolines as
potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. youtube.com [youtube.com]

5. researchgate.net [researchgate.net]

6. Facile Preparation of 4-Substituted Quinazoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and
Spectroscopic Studies - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Spectroscopic characterization of 4-Chloro-7-fluoro-2-
phenylquinazoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1502161/docs#spectroscopic-characterization-of-4-
chloro-7-fluoro-2-phenylquinazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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